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Compound of Interest

3-Methyl-isothiazol-5-ylamine
Compound Name:
hydrobromide

Cat. No.: B1423579

An In-depth Technical Guide: 3-Methyl-isothiazol-5-ylamine hydrobromide

This document serves as a comprehensive technical and safety guide for researchers,
scientists, and drug development professionals working with 3-Methyl-isothiazol-5-ylamine
hydrobromide. Its purpose is to move beyond a standard Material Safety Data Sheet (MSDS)
by providing not only the necessary safety protocols but also the scientific rationale behind
them, ensuring a culture of safety and informed experimental design.

Introduction: Understanding the Compound

3-Methyl-isothiazol-5-ylamine hydrobromide (CAS No. 1208081-54-2) is a heterocyclic
amine belonging to the isothiazole family.[1] While isothiazole derivatives are broadly
recognized as potent biocides, this specific compound is primarily of interest as a chemical
intermediate or building block in synthetic chemistry.[2][3] Notably, its free base form, 5-amino-
3-methylisothiazole, is a documented precursor in the synthesis of compounds with significant
antibacterial properties, demonstrating its potential value in drug discovery pipelines.[4]

This guide provides an in-depth analysis of its hazard profile, detailed protocols for safe
handling and emergency response, and insights into its synthetic applications, grounded in
authoritative data.

Section 1: Chemical and Physical Identity
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A precise understanding of a compound's physical properties is the foundation of its safe and

effective use in a laboratory setting.

Property Value

Source

CAS Number 1208081-54-2

Molecular Formula CaHeN2S - BrH

Molecular Weight 195.08 g/mol
Appearance Off-white solid
Purity Typically =295%

Storage Temperature Room temperature
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Section 2: Hazard Identification and GHS

Classification

3-Methyl-isothiazol-5-ylamine hydrobromide is classified as a hazardous substance.

Adherence to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals is mandatory.
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Hazard Statements

Precautionary

Pictogram Signal Word Statements (P-
(H-Codes)
Codes)
P261: Avoid breathing
dust.P280: Wear
H302+H312+H332: protective gloves/eye
Harmful if swallowed, protection.P302+P352
in contact with skin or : IF ON SKIN: Wash
if inhaled.H315: with plenty of
t, ] Causes skin water.P305+P351+P3
laalt text Warning

irritation.H319:
Causes serious eye
irritation.H335: May

cause respiratory

38: IF IN EYES: Rinse
cautiously with water
for several minutes.

Remove contact

irritation. lenses, if present and
easy to do. Continue

rinsing.

Expert Analysis of Hazards:

o H302/H312/H332 (Harmful): These codes indicate moderate acute toxicity across three
major exposure routes: oral, dermal, and inhalation. This multi-route hazard profile
necessitates the use of comprehensive personal protective equipment (PPE) to prevent any
contact.

e H315/H319 (Irritant): The compound is a confirmed skin and eye irritant. The mechanism
likely involves localized chemical reactions with tissues. This underscores the criticality of
using proper gloves and safety glasses, as even minor contact can lead to irritation.

o H335 (Respiratory Irritant): As a solid powder, the primary inhalation risk is from airborne
dust particles, which can irritate the respiratory tract. All weighing and transfer operations
must be conducted within a certified chemical fume hood to mitigate this risk.

A Critical Distinction: Not a Biocidal Isothiazolinone
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It is imperative for researchers to distinguish 3-Methyl-isothiazol-5-ylamine hydrobromide
from common biocidal isothiazolinones like Methylisothiazolinone (MIT) or
Methylchloroisothiazolinone (MCI).[3][5] Those compounds are ketones (isothiazol-3-ones) and
exhibit a much higher and more severe toxicity profile, often including skin corrosion and
sensitization.[2][6] The subject of this guide is an amine (isothiazol-5-ylamine), and its hazard
data should not be conflated with that of other, structurally different isothiazoles.

Section 3: Emergency First-Aid Protocols

In the event of an exposure, immediate and correct action is critical. The following protocols are
based on standard emergency procedures for chemical hazards.[7]

" Artificial Respiration
if needed (if breathing stops)

Enhalanora (Move to Fresh AiD—» Keep Warm & at Rest | l
Skin Contact Remove Con_taminaterﬂ Wash with Soap & Water Seek Immediate
Clothing for 15 mins Medical Attention
(BRI Rinse with Water T
Eye Contact for 15 mins
(lift eyelids)
( ) q Give 1-2 Glasses e
Ingestion @—> of Water Do NOT Induce Vomiting

Click to download full resolution via product page
Caption: First-Aid Decision Workflow for Exposure Events.
Step-by-Step First-Aid Measures:

 Inhalation: Immediately move the exposed person to fresh air. Keep them warm and at rest.
If breathing has stopped, perform artificial respiration. Seek immediate medical attention.[7]
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» Skin Contact: Take off all contaminated clothing immediately. Flush the affected skin with
plenty of soap and water for at least 15 minutes. If irritation persists, seek medical attention.

[7]

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[7] Remove contact lenses if present and
easy to do. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, have them rinse their mouth
with water and drink one to two glasses of water to dilute the substance. Call a physician or
poison control center immediately.

Section 4: Safe Handling and Storage Protocols

A proactive approach to safety through established handling and storage procedures is the
most effective way to prevent exposure.
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Start: Prepare for Handling

1. Don Full PPE
(Gloves, Lab Coat, Goggles)

2. Work in Chemical
Fume Hood

3. Weigh Solid Carefully
(Avoid Dust Generation)

4. Tightly Reseal
Source Container

and Tools

6. Dispose of Waste
(e.g., weigh paper, contaminated wipes)

'

E—S. Decontaminate Workspacej

(7. Store Container Proper@

End: Procedure Complete

Click to download full resolution via product page

Caption: Standard Operating Procedure for Safe Handling.
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Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: Wear a lab coat. Ensure exposed skin is covered.

Respiratory Protection: Not required if work is performed within a functioning chemical fume
hood. If dust is generated outside of a hood, a NIOSH-approved respirator is necessary.

Handling:

All work must be conducted under a chemical fume hood to avoid inhalation of dust.

Avoid all contact with skin and eyes.[8]

Avoid the formation of dust and aerosols.

Wash hands thoroughly after handling the material.[8]

Storage:

o Store in a tightly closed container in a dry, well-ventilated area.[8]

o Keep locked up or in an area accessible only to qualified personnel.

» While room temperature storage is acceptable, some sources note potential air sensitivity,
suggesting that storing under an inert atmosphere could be a best practice for long-term
stability.

Section 5: Accidental Release and Disposal
Spill Response:
o Evacuate: Evacuate non-essential personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated (if safe to do so).
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e Protect: Don full PPE, including respiratory protection if necessary.

o Contain: Cover the spill with a dry, inert absorbent material such as sand, vermiculite, or
commercial sorbent pads. Do not use combustible materials like sawdust.

o Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for
hazardous waste. Avoid creating dust.[9]

e Clean: Clean the spill area thoroughly with soap and water.

» Dispose: Dispose of the container as hazardous waste according to institutional and local
regulations.

Waste Disposal:

o Disposal of this material and its container must be done at a hazardous or special waste
collection point.[10] Do not allow the product to enter drains.

Section 6: Application Insight: A Precursor in
Synthesis

Beyond its hazard profile, 3-Methyl-isothiazol-5-ylamine is a valuable synthetic intermediate. A
key application is its use in producing S-p-aminobenzenesulphonamido-3-methyl isothiazole, a
compound noted for its antibacterial activity.[4] The synthesis pathway provides a practical
context for its use in a drug development setting.

The core transformation involves the oxidative ring-closure of a B-iminothioamide precursor.[4]
This highlights the compound's role as a foundational scaffold for building more complex,
biologically active molecules.

B-iminothiobutyramide Ring Closure

Oxidizing Agent
(e.g., H202, Chloramine T)

5-amino-3-methylisothiazole Acylation / Further Steps Therapeutically Interesting
(Free Base) Compounds
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Caption: Conceptual Synthetic Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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